Cas no 91951-83-6 (1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-)
91951-83-6 structure
Product Name:1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-
CAS No:91951-83-6
MF:C10H18N2O
MW:182.262722492218
CID:800247
PubChem ID:45099850
Update Time:2025-04-19
1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)-
- 1-(3,9-diazabicyclo[3.3.1]nonan-9-yl)propan-1-one
- 3,9-Diazabicyclo[3.3.1]nonane,9-(1-oxopropyl)-(9CI)
- SCHEMBL7045144
- DTXSID40668163
- 91951-83-6
-
- Inchi: 1S/C10H18N2O/c1-2-10(13)12-8-4-3-5-9(12)7-11-6-8/h8-9,11H,2-7H2,1H3
- InChI Key: DUHXAFNMJMNMAT-UHFFFAOYSA-N
- SMILES: O=C(CC)N1C2CNCC1CCC2
Computed Properties
- Exact Mass: 182.142
- Monoisotopic Mass: 182.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
- XLogP3: 0.5
1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-9-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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